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Compound of Interest

Compound Name: 3-Benzyloxy-1-propanol

Cat. No.: B156065 Get Quote

An In-depth Technical Guide to 3-Benzyloxy-1-
propanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Benzyloxy-1-propanol, a versatile organic

building block. It details its chemical identity, physical properties, synthesis, and

characterization, presenting data in a structured format for scientific and research applications.

Chemical Identity and Structure
3-Benzyloxy-1-propanol, also known as 1,3-propanediol monobenzyl ether, is an organic

compound featuring both an ether and a primary alcohol functional group.[1] Its unique

structure makes it a useful intermediate in various organic syntheses.[1][2]

IUPAC Name: 3-(benzyloxy)propan-1-ol[3]

Molecular Formula: C₁₀H₁₄O₂[3][4]

CAS Number: 4799-68-2[3][4]

The chemical structure consists of a propanol backbone where the oxygen atom at position 3 is

protected by a benzyl group.
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Figure 1: Chemical Structure of 3-Benzyloxy-1-propanol

Physicochemical Properties
The quantitative properties of 3-Benzyloxy-1-propanol are summarized below. These values

are critical for experimental design, including reaction setup and purification procedures.

Property Value Reference(s)

Molecular Weight 166.22 g/mol [1][4]

Appearance Clear, colorless liquid [3]

Boiling Point 111-114 °C at 2 mmHg [5]

Density 1.049 g/mL at 25 °C [5]

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.516 [1]

Synthesis Protocol
A common method for the synthesis of 3-Benzyloxy-1-propanol involves the Williamson ether

synthesis, reacting 1,3-propanediol with benzyl chloride in the presence of a base.[4][6]

Materials:

1,3-propanediol

Potassium hydroxide (KOH), solid

Benzyl chloride

Xylene (optional solvent)[6]

Water

Diethyl ether or Methylene chloride for extraction[6]

Magnesium sulfate (MgSO₄) for drying
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Experimental Procedure:

Reaction Setup: To a round-bottom flask, add 1,3-propanediol (e.g., 0.79 mol) and solid

potassium hydroxide (e.g., 0.32 mol). The KOH acts as a base and helps to remove trace

moisture.[4]

Addition of Reagent: While agitating the mixture at 90°C, slowly add benzyl chloride (e.g.,

0.32 mol) using a dropping funnel.[4]

Reaction: Increase the temperature to 100-130°C and maintain for 2 hours.[4][6]

Work-up: Cool the reaction mixture to room temperature. Add water to dissolve the salts and

extract the organic phase with a suitable solvent like diethyl ether or methylene chloride.[4]

[6]

Purification: Wash the combined organic extracts with water, dry over anhydrous MgSO₄,

filter, and remove the solvent by rotary evaporation.[6]

Final Product: The crude product is purified by reduced pressure distillation to yield 3-
Benzyloxy-1-propanol as a colorless oil.[4] A typical yield for this procedure is

approximately 77%.[4]
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Figure 2: Workflow for the Synthesis of 3-Benzyloxy-1-propanol
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Characterization Data
The identity and purity of synthesized 3-Benzyloxy-1-propanol are confirmed using standard

analytical techniques.

¹H NMR Spectroscopy: The proton NMR spectrum provides key structural information.

¹H NMR (400 MHz, CDCl₃) δ (ppm): 7.36-7.28 (m, 5H, Ar-H), 4.51 (s, 2H, -O-CH₂-Ph), 3.79-

3.75 (m, 2H, -CH₂-OH), 3.66-3.64 (t, J=5.5 Hz, 2H, -O-CH₂-), 2.44 (br, s, 1H, -OH), 1.88-1.83

(m, 2H, -CH₂-CH₂-CH₂-).[4]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups. The

spectrum is expected to show a broad absorption band for the hydroxyl (-OH) group and

characteristic peaks for the C-O ether linkage and the aromatic ring. A conforming infrared

spectrum is a standard quality control specification.[3]

Gas Chromatography (GC): GC is employed to assess the purity of the final product. A purity of

≥96.0% is commercially available.[3]

Safety and Handling
3-Benzyloxy-1-propanol is an irritant and requires careful handling in a laboratory setting.

Hazard Class GHS Codes Precautionary Statements

Skin Irritation H315 P264, P280, P302+P352

Eye Irritation H319 P280, P305+P351+P338

Respiratory Irritation H335 P261, P271, P304+P340

Handling Recommendations:

Use in a well-ventilated area or fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[7]
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Avoid breathing vapors.[7]

Store in a dry, well-sealed container at room temperature.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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